Cas no 1805937-77-2 (2-Bromo-3-cyano-4-(trifluoromethyl)aniline)

2-Bromo-3-cyano-4-(trifluoromethyl)aniline is a halogenated aromatic compound featuring a bromo, cyano, and trifluoromethyl substitution pattern on the aniline backbone. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing trifluoromethyl and cyano groups enhance its utility in cross-coupling reactions, while the bromo substituent allows for further functionalization via metal-catalyzed transformations. Its high purity and stability under standard conditions ensure consistent performance in research and industrial applications. The compound is particularly useful in the development of fluorinated bioactive molecules, where its distinct substitution pattern contributes to improved metabolic stability and binding affinity.
2-Bromo-3-cyano-4-(trifluoromethyl)aniline structure
1805937-77-2 structure
Product Name:2-Bromo-3-cyano-4-(trifluoromethyl)aniline
CAS No:1805937-77-2
MF:C8H4BrF3N2
MW:265.029971122742
CID:4792908
Update Time:2025-05-28

2-Bromo-3-cyano-4-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-3-cyano-4-(trifluoromethyl)aniline
    • Inchi: 1S/C8H4BrF3N2/c9-7-4(3-13)5(8(10,11)12)1-2-6(7)14/h1-2H,14H2
    • InChI Key: QCQGQHZFIGJJRV-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CC(C(F)(F)F)=C1C#N)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 257
  • XLogP3: 2.5
  • Topological Polar Surface Area: 49.8

2-Bromo-3-cyano-4-(trifluoromethyl)aniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013021175-1g
2-Bromo-3-cyano-4-(trifluoromethyl)aniline
1805937-77-2 97%
1g
1,519.80 USD 2021-05-31
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen